![molecular formula C12H10FN3OS2 B4763706 N-[5-(allylthio)-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide](/img/structure/B4763706.png)
N-[5-(allylthio)-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[5-(allylthio)-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide, also known as ATB-346, is a novel compound that has been developed as a potential anti-inflammatory drug. It is a derivative of diclofenac, a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for pain relief and inflammation reduction. However, diclofenac has been associated with gastrointestinal and cardiovascular side effects. ATB-346 has been designed to overcome these limitations and provide a safer alternative for the treatment of inflammatory diseases.
Mechanism of Action
N-[5-(allylthio)-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that are involved in the pathogenesis of various inflammatory diseases. By inhibiting COX enzymes, this compound reduces the production of prostaglandins and thus reduces inflammation.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins and other inflammatory mediators. It has also been shown to reduce the expression of inflammatory cytokines and chemokines. Furthermore, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the regulation of inflammatory gene expression.
Advantages and Limitations for Lab Experiments
N-[5-(allylthio)-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide has several advantages for lab experiments. It has been shown to have a superior safety profile compared to diclofenac, which makes it a safer alternative for animal studies. It has also been shown to have anti-inflammatory effects in various animal models of inflammation, which makes it a useful tool for studying the pathogenesis of inflammatory diseases. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its pharmacokinetics and pharmacodynamics are not fully understood. Furthermore, it may not be effective in all types of inflammation, and its efficacy may vary depending on the dose and route of administration.
Future Directions
There are several future directions for research on N-[5-(allylthio)-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide. One direction is to further investigate its safety profile and pharmacokinetics in humans. Another direction is to study its efficacy in various inflammatory diseases, including rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. Furthermore, it may be useful to investigate its potential as a combination therapy with other anti-inflammatory drugs. Finally, it may be useful to investigate its potential as a prophylactic agent for the prevention of inflammation in high-risk populations.
Scientific Research Applications
N-[5-(allylthio)-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide has been the subject of extensive scientific research due to its potential as an anti-inflammatory drug. Studies have shown that it has a superior safety profile compared to diclofenac. It has also been shown to have anti-inflammatory effects in various animal models of inflammation, including arthritis, colitis, and asthma.
properties
IUPAC Name |
4-fluoro-N-(5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FN3OS2/c1-2-7-18-12-16-15-11(19-12)14-10(17)8-3-5-9(13)6-4-8/h2-6H,1,7H2,(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDZXJYICQDNITG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCSC1=NN=C(S1)NC(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.